Cas no 847861-84-1 (1,3-Difluoro-5-nitro-2-(phenylmethoxy)-benzene)

• Product Name: 1,3-Difluoro-5-nitro-2-(phenylmethoxy)-benzene
• CAS No: 847861-84-1
• MF: C₁₃H₉F₂NO₃
• MW: 265.212270498276
• CID: 2155984
• PubChem ID: 23130342
• Update Time: 2025-05-21

1,3-Difluoro-5-nitro-2-(phenylmethoxy)-benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-difluoro-5-nitro-2-(phenylmethoxy)-
• 1,3-Difluoro-5-nitro-2-(phenylmethoxy)benzene (ACI)
• 2-(Benzyloxy)-1,3-difluoro-5-nitrobenzene
• CS-14616
• NOIXWFOGRRGFAM-UHFFFAOYSA-N
• DB-121754
• C12581
• 847861-84-1
• 1,3-difluoro-5-nitro-2-phenylmethoxybenzene
• SCHEMBL2419677
• XIB86184
• AKOS037650309
• CS-M2172
• 1,3-Difluoro-5-nitro-2-(phenylmethoxy)-benzene

• Inchi： 1S/C13H9F2NO3/c14-11-6-10(16(17)18)7-12(15)13(11)19-8-9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： NOIXWFOGRRGFAM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(F)C(OCC2C=CC=CC=2)=C(F)C=1)=O

Computed Properties

• Exact Mass: 265.05504947g/mol
• Monoisotopic Mass: 265.05504947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 1,3-Difluoro-5-nitro-2-(phenylmethoxy)-benzene

Introduction to 1,3-Difluoro-5-nitro-2-(phenylmethoxy)-benzene (CAS No. 847861-84-1)

1,3-Difluoro-5-nitro-2-(phenylmethoxy)-benzene (CAS No. 847861-84-1) is a multifaceted organic compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes difluoro, nitro, and phenylmethoxy functional groups. These features contribute to its diverse chemical properties and potential applications in various scientific domains.

The molecular formula of 1,3-Difluoro-5-nitro-2-(phenylmethoxy)-benzene is C₁₃H₉F₂₃, and its molecular weight is approximately 269.21 g/mol. The compound's structure consists of a benzene ring substituted with two fluorine atoms at the 1 and 3 positions, a nitro group at the 5 position, and a phenylmethoxy group at the 2 position. This intricate arrangement of functional groups imparts specific reactivity and stability characteristics to the molecule.

In recent years, 1,3-Difluoro-5-nitro-2-(phenylmethoxy)-benzene has been extensively studied for its potential as an intermediate in the synthesis of pharmaceuticals and agrochemicals. The presence of fluorine atoms enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug design. Additionally, the nitro group can be reduced to an amino group under appropriate conditions, which is a valuable transformation in organic synthesis.

The phenylmethoxy group in 1,3-Difluoro-5-nitro-2-(phenylmethoxy)-benzene plays a crucial role in modulating the compound's solubility and reactivity. This functional group can be selectively cleaved under acidic conditions, providing a versatile route for further chemical modifications. Such versatility makes 1,3-Difluoro-5-nitro-2-(phenylmethoxy)-benzene a valuable building block in synthetic chemistry.

In the context of pharmaceutical research, 1,3-Difluoro-5-nitro-2-(phenylmethoxy)-benzene has shown promise as a lead compound for the development of new drugs. Its unique combination of functional groups allows for the fine-tuning of pharmacological properties such as potency, selectivity, and bioavailability. For instance, recent studies have explored its potential as an inhibitor of specific enzymes involved in disease pathways.

A notable example is its use as an intermediate in the synthesis of inhibitors targeting protein kinases, which are key regulators of cellular signaling pathways. Protein kinases are implicated in various diseases, including cancer and inflammatory disorders. By modulating these enzymes' activity, compounds derived from 1,3-Difluoro-5-nitro-2-(phenylmethoxy)-benzene could offer new therapeutic options for patients.

Beyond pharmaceutical applications, 1,3-Difluoro-5-nitro-2-(phenylmethoxy)-benzene has also found utility in materials science. Its unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. The presence of fluorine atoms can enhance charge transport properties, while the nitro group can influence the energy levels of the material.

In summary, 1,3-Difluoro-5-nitro-2-(phenylmethoxy)-benzene (CAS No. 847861-84-1) is a versatile organic compound with significant potential in various scientific and industrial applications. Its unique molecular structure endows it with valuable chemical properties that make it an attractive candidate for drug discovery and materials science research. As ongoing studies continue to uncover new applications and optimizations for this compound, its importance in the scientific community is likely to grow further.